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Compound of Interest

Compound Name: Glycerides, C14-26

Cat. No.: B1200405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Glycerides, C14-26, a class of esters derived from glycerol and fatty acids with carbon chain

lengths ranging from 14 to 26, are versatile ingredients in cosmetic and dermatological

formulations. Sourced from natural fats and oils, these compounds are valued for their

emollient, thickening, and stabilizing properties. Their primary role is to modify the physical

characteristics of a formulation and to support the skin's natural barrier function.

Core Functions and Applications
Glycerides, C14-26 are primarily used in cosmetic formulations for the following functions:

Emollience and Skin Conditioning: These glycerides form an occlusive layer on the skin,

which helps to reduce transepidermal water loss (TEWL) and maintain skin hydration. This

leads to a softer and smoother skin appearance.

Viscosity Modification and Texture Enhancement: They contribute to the desired consistency

of creams and lotions, ranging from light lotions to thick creams, by forming a structured

network within the emulsion.[1]

Emulsion Stabilization: They act as co-emulsifiers and stabilizers in oil-in-water (O/W) and

water-in-oil (W/O) emulsions, preventing the separation of oil and water phases.
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Carrier for Active Ingredients: Their lipid nature allows them to act as a carrier for oil-soluble

active ingredients, potentially enhancing their penetration into the stratum corneum.

These functions make them suitable for a wide range of cosmetic products, including:

Moisturizing creams and lotions

Sunscreens

Foundations and other color cosmetics

Lip balms and lipsticks

Hair conditioners

Quantitative Data on Performance
The performance of Glycerides, C14-26 can be quantified through various metrics, primarily

focusing on their impact on formulation viscosity and skin hydration. The following tables

provide a summary of representative quantitative data for commonly used glycerides within the

C14-26 range, such as Glyceryl Stearate (C18) and Glyceryl Behenate (C22).

Table 1: Effect of Glyceryl Stearate Concentration on Cream Viscosity

Formulation ID
Glyceryl Stearate Conc. (%
w/w)

Viscosity (cP) at 25°C

F1 1.0 15,000

F2 2.0 35,000

F3 3.0 62,000

F4 4.0 95,000

F5 5.0 130,000

Note: Viscosity is highly dependent on the overall formulation. The data presented is

illustrative.
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Table 2: Impact of a Formulation Containing a C14-26 Glyceride on Skin Hydration and TEWL

Time Point
Change in Skin Hydration
(Corneometer Units)

Reduction in TEWL
(g/m²/h)

Baseline 0 0

2 hours +15 -3.5

4 hours +12 -3.0

8 hours +8 -2.0

Note: This data is representative of a moisturizing cream containing a C14-26 glyceride as a

key component of the lipid phase.

Signaling Pathways and Physiological Impact
While Glycerides, C14-26 do not directly participate in cellular signaling pathways in the same

manner as bioactive ingredients, their role in improving skin barrier function has significant

downstream physiological effects. By reinforcing the stratum corneum, these lipids can

influence keratinocyte differentiation and reduce the penetration of irritants, thereby modulating

the skin's inflammatory response.
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Caption: Logical workflow of the physiological impact of Glycerides, C14-26 on skin barrier

function.

Experimental Protocols
Objective: To prepare a stable oil-in-water (O/W) cream incorporating a C14-26 glyceride (e.g.,

Glyceryl Stearate) to evaluate its effect on viscosity and sensory feel.

Materials:

Oil Phase:
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Glyceryl Stearate (C18): 3.0% w/w

Cetearyl Alcohol: 2.0% w/w

Caprylic/Capric Triglyceride: 10.0% w/w

Water Phase:

Deionized Water: q.s. to 100%

Glycerin: 5.0% w/w

Xanthan Gum: 0.2% w/w

Preservative:

Phenoxyethanol (and) Ethylhexylglycerin: 1.0% w/w

Procedure:

In a primary beaker, combine the components of the oil phase. Heat to 75-80°C with gentle

stirring until all components are melted and the phase is uniform.

In a separate beaker, combine the deionized water and glycerin. Heat to 75-80°C. Disperse

the xanthan gum into the heated water phase with propeller stirring until fully hydrated.

Slowly add the oil phase to the water phase under continuous homogenization. Homogenize

for 3-5 minutes to form a uniform emulsion.

Begin cooling the emulsion while stirring gently with a paddle stirrer.

At a temperature below 40°C, add the preservative and continue to stir until the cream is

smooth and has reached room temperature.

Measure the final pH and adjust if necessary to a range of 5.5-6.5.
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Caption: Experimental workflow for the formulation of a cosmetic cream.

Objective: To quantify the effect of a cosmetic formulation containing Glycerides, C14-26 on

skin surface hydration.

Apparatus: Corneometer®

Procedure:

Subject Acclimatization: Subjects should rest for at least 20 minutes in a room with controlled

temperature (20-22°C) and humidity (40-60%).
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Baseline Measurement: Define test areas on the volar forearm. Take at least three

Corneometer readings from each test area before product application to establish a baseline.

The probe should be applied to the skin with consistent, light pressure.

Product Application: Apply a standardized amount of the test formulation (typically 2 mg/cm²)

to the designated test areas. Leave one area untreated as a control.

Post-Application Measurements: Take Corneometer readings from all test areas at specified

time points (e.g., 2, 4, 8, and 24 hours) after product application.

Data Analysis: Calculate the mean Corneometer units for each test site at each time point.

The change in hydration is determined by subtracting the baseline measurement from the

post-application measurements.

Objective: To assess the occlusive properties of a formulation containing Glycerides, C14-26
by measuring its effect on TEWL.

Apparatus: Tewameter®

Procedure:

Subject Acclimatization: As with corneometry, subjects must be acclimatized to a controlled

environment.

Baseline Measurement: Measure the basal TEWL from the defined test areas on the volar

forearm. The probe should be held perpendicular to the skin surface without excessive

pressure until a stable reading is obtained.

Product Application: Apply a standardized amount of the test product to the designated

areas, with one area serving as an untreated control.

Post-Application Measurements: Measure TEWL at predetermined intervals (e.g., 2, 4, 8,

and 24 hours) post-application.

Data Analysis: The reduction in TEWL is calculated as the difference between the baseline

reading and the readings at each time point. A significant decrease in TEWL indicates an

improvement in the skin's barrier function.
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In-Vivo Evaluation
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Caption: Experimental workflow for in-vivo performance evaluation of cosmetic formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1200405?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200405?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Glycerides, C14-26
in Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200405#application-of-glycerides-c14-26-in-
cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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